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Compound of Interest

Compound Name: Butyramidine hydrochloride

Cat. No.: B1281618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Butyramidine hydrochloride, a reagent utilized in the synthesis of novel pyrimidine

derivatives, requires careful handling and a thorough understanding of its safety profile. This

technical guide provides a comprehensive overview of the available safety data for

Butyramidine hydrochloride (CAS No. 3020-81-3), compiled from various sources to ensure

researchers, scientists, and drug development professionals can implement appropriate safety

protocols in their work. While extensive toxicological and ecological data are not readily

available in public domains, this guide summarizes the existing knowledge on its hazards,

handling, and emergency procedures.

Chemical and Physical Properties
A foundational aspect of chemical safety is understanding the substance's physical and

chemical characteristics. This information is crucial for proper storage, handling, and in the

event of a spill or fire.
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Property Value Reference

Molecular Formula C₄H₁₁ClN₂ [1][2]

Molecular Weight 122.6 g/mol [1][2]

Appearance
Off-white to white solid or

powder-like solid
[3][4]

Melting Point 107-108 °C [3][4]

Solubility
Slightly soluble in Methanol

and Water
[3]

Storage Temperature

Room temperature, in a dark

place under an inert

atmosphere

[4]

Hazard Identification and Classification
Butyramidine hydrochloride is classified as an irritant. The following table summarizes its

hazard classifications according to available safety data.

Hazard Classification Code & Description Reference

GHS Pictogram GHS07 - Exclamation Mark [4]

Signal Word Warning [4]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[4]

Hazard Codes Xi - Irritant [3]

Risk Statements R36 - Irritating to eyes [3]

Precautionary Measures and Personal Protective
Equipment (PPE)
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Adherence to precautionary statements is vital for minimizing risks associated with handling

Butyramidine hydrochloride.

Precautionary Category Code & Statement Reference

Prevention

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[4]

Response

P302 + P352: IF ON SKIN:

wash with plenty of soap and

water.

[4]

Safety Statements

S26: In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice.

[3]

The logical selection of Personal Protective Equipment (PPE) is paramount. The following

diagram illustrates the decision-making process for appropriate PPE when handling

Butyramidine hydrochloride.

Hazard Assessment

Required Personal Protective Equipment

Butyramidine Hydrochloride
(Irritant, Solid)

Chemical-resistant gloves

Skin Irritant (H315)

Safety goggles or face shield

Serious Eye Irritant (H319)

Laboratory coat

General Protection

Respiratory protection (if dust is generated)

Respiratory Irritant (H335)

Click to download full resolution via product page

PPE selection for handling Butyramidine hydrochloride.
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial. The following table

outlines the recommended procedures.

Exposure Route First Aid Protocol Reference

Eye Contact

Rinse immediately with plenty

of water for at least 15

minutes. Seek medical advice.

[3]

Skin Contact
Wash off with soap and plenty

of water.
[4]

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration.

[4]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

[4]

Firefighting and Accidental Release Measures
Proper response to fires and spills is essential for laboratory safety.

Situation Recommended Action Reference

Firefighting

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide as

extinguishing media.

[4]

Accidental Release

Avoid dust formation. Sweep

up and shovel the material.

Keep in suitable, closed

containers for disposal. Ensure

adequate ventilation.

[4]
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The workflow for responding to an accidental release of Butyramidine hydrochloride is

outlined in the diagram below.

Accidental Release Occurs

Evacuate immediate area

Ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, lab coat, respirator if needed)

Contain the spill

Sweep up and shovel into a
suitable, closed container

Dispose of waste according to
regulations

Decontaminate the area

Incident Resolved
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Workflow for accidental release of Butyramidine hydrochloride.

Toxicological and Ecological Information
A significant gap in the publicly available data for Butyramidine hydrochloride is the lack of

quantitative toxicological and ecological information. Safety data sheets from suppliers often

state "no data available" for the following critical endpoints.

Data Category Status

Acute Toxicity (LD50/LC50) No data available

Skin Corrosion/Irritation Causes skin irritation (H315)

Serious Eye Damage/Irritation Causes serious eye irritation (H319)

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single &

Repeated Exposure)
May cause respiratory irritation (H335)

Aspiration Hazard No data available

Ecological Toxicity No data available

Persistence and Degradability No data available

Bioaccumulative Potential No data available

Mobility in Soil No data available

Experimental Protocols
Due to the absence of detailed toxicological and ecotoxicological studies in the public domain,

specific experimental protocols for the safety assessment of Butyramidine hydrochloride
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cannot be provided. Researchers planning to conduct such studies would need to adapt

standard OECD (Organisation for Economic Co-operation and Development) guidelines for

chemical safety testing to the specific properties of this compound.

Conclusion
This technical guide consolidates the currently available safety information for Butyramidine
hydrochloride. The primary hazards identified are skin, eye, and respiratory irritation. While

comprehensive toxicological and ecological data are lacking, the information provided on

handling, personal protective equipment, and emergency procedures offers a strong foundation

for the safe use of this compound in a research and development setting. It is imperative for all

personnel to adhere to these safety guidelines and for institutions to conduct their own risk

assessments based on the specific conditions of use. Researchers are also encouraged to

consult original supplier safety data sheets for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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